Cas no 194856-42-3 (Isogosterone A; 22ξ-Acetoxy)

• Product Name: Isogosterone A; 22ξ-Acetoxy
• CAS No: 194856-42-3
• MF: C₃₁H₄₄O₇
• MW: 528.676870346069
• CID: 6698677
• Update Time: 2024-03-02

Isogosterone A; 22ξ-Acetoxy Chemical and Physical Properties

Names and Identifiers

• (+)-Isogosterone D
• Isogosterone D
• Isogosterone A; 22ξ-Acetoxy

• Inchi： 1S/C31H44O7/c1-18(2)8-11-26(35-20(4)32)19(3)31-15-14-30(38-31)24-10-9-22-16-23(34)12-13-28(22,6)25(24)17-27(36-21(5)33)29(30,7)37-31/h12-13,16,18-19,24-27H,8-11,14-15,17H2,1-7H3
• InChI Key： VZAQLESCSMZQIM-UHFFFAOYSA-N
• SMILES： CC(CCC(C(C12OC3(C(C4C(CC3OC(=O)C)C3(C(=CC(C=C3)=O)CC4)C)(O1)CC2)C)C)OC(=O)C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• XLogP3: 5.995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 3-oxosteroids